Cas no 5466-81-9 (1,3-Dioxane,4,4,6-trimethyl-2-propyl-)

• Product name: 1,3-Dioxane,4,4,6-trimethyl-2-propyl-
• CAS No: 5466-81-9
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 380050
• PubChem ID: 221635

1,3-Dioxane,4,4,6-trimethyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,4,4,6-trimethyl-2-propyl-
• 4,4,6-trimethyl-2-propyl-1,3-dioxane
• AC1L5AKG
• AC1Q6ZFC
• AR-1F7607
• CTK5A2182
• NSC26442
• NSC-26442
• NSC6568
• NSC-6568
• DTXSID10278177
• 5466-81-9

• Inchi： InChI=1S/C10H20O2/c1-5-6-9-11-8(2)7-10(3,4)12-9/h8-9H,5-7H2,1-4H3
• InChI Key： PGMLMEISMYASAA-UHFFFAOYSA-N
• SMILES： CCCC1OC(CC(O1)(C)C)C

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.5

Experimental Properties

• Density: 0.856
• Boiling Point: 192°C at 760 mmHg
• Flash Point: 66.8°C
• Refractive Index: 1.408
• PSA: 18.46